Cas no 77468-41-8 (Methylphenanthrenecarboxaldehyde)

Methylphenanthrenecarboxaldehyde structure
77468-41-8 structure
Product Name:Methylphenanthrenecarboxaldehyde
CAS No:77468-41-8
MF:C16H12O
MW:220.265884399414
CID:581042
Update Time:2023-03-29

Methylphenanthrenecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • Phenanthrenecarboxaldehyde,methyl- (9CI)
    • Methylphenanthrenecarboxaldehyde
    • Inchi: 1S/C16H12O/c1-11-6-8-14-13-5-3-2-4-12(13)7-9-15(14)16(11)10-17/h2-10H,1H3
    • InChI Key: ZHZQEAAEWWXFQK-UHFFFAOYSA-N
    • SMILES: C1(C=O)=C2C(C3C(C=C2)=CC=CC=3)=CC=C1C

Computed Properties

  • Exact Mass: 264.075057
  • Monoisotopic Mass: 264.075057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
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